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Compound of Interest

Compound Name: Maximin-H9

Cat. No.: B1577402

Get Quote

Executive Summary
Maximin 9 is a 27-residue, C-terminally amidated antimicrobial peptide. Unlike its homologs

(Maximin 1-5) or the anionic "Maximin H" series (H1-H5), Maximin 9 possesses a critical

Cysteine residue at position 16 (Cys16).[1] This residue acts as a "redox switch," allowing the

peptide to exist as either a highly active monomer (in reducing environments) or a less active

covalent homodimer (in oxidizing environments).

Key Distinction: Researchers must distinguish Maximin 9 from the "Maximin H" series (e.g.,

Maximin H5), which are typically hydrophobic or anionic peptides from the same host. This

guide focuses on the Cys-containing Maximin 9.

Structural Biochemistry & Physicochemical
Properties[2]
Primary Sequence and Parameters
The activity of Maximin 9 is governed by its amphipathic

-helical structure and its ability to form disulfide bridges.
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Table 1: Physicochemical Profile of Maximin 9

Parameter Value / Description

Sequence

Gly-Ile-Gly-Arg-Lys-Phe-Leu-Gly-Gly-Val-Lys-

Thr-Thr-Phe-Arg-Cys-Gly-Val-Lys-Asp-Phe-Ala-

Ser-Lys-His-Leu-Tyr-NH₂

Length 27 Amino Acids

Molecular Weight ~2985.5 Da (Monomer)

Net Charge (pH 7) +6 (Cationic)

Isoelectric Point (pI) ~10.5

Key Residue
Cys16 (Replaces the conserved Gly found in

other Maximins)

Secondary Structure

Disordered in water; Amphipathic

-helix in membrane-mimetic environments (e.g.,

TFE, SDS).[2]

Solubility
High in water; prone to dimerization in non-

reducing buffers.

The Cysteine Switch Mechanism
Most Bombina peptides (Maximins) contain a conserved Glycine at position 16. Maximin 9

substitutes this with Cysteine.[1]

Monomer (Reduced): Potent antimicrobial activity, particularly against Mycoplasma and

certain Gram-positive bacteria. The free thiol allows interaction with microbial membrane

components.

Homodimer (Oxidized): Formed via a disulfide bond between two Cys16 residues. This form

shows significantly reduced antimicrobial potency (MIC > 100

M) against standard bacterial strains, likely due to steric hindrance preventing effective
membrane insertion.
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Mechanism of Action (MOA)
Maximin 9 follows a membrane-disruptive mechanism, but its efficacy is strictly regulated by

the redox potential of the microenvironment.

Membrane Interaction Pathway
Electrostatic Attraction: The cationic lysine/arginine residues (+6 charge) attract the peptide

to the negatively charged bacterial cell envelope (LPS in Gram-negatives; Teichoic acids in

Gram-positives).

Helix Formation: Upon contact with the lipid bilayer, the peptide folds into an amphipathic

-helix.

Insertion & Disruption: The hydrophobic face inserts into the membrane core.

Monomeric Form: Efficiently forms toroidal pores or utilizes the "carpet" mechanism to

solubilize the membrane.

Dimeric Form: The bulky disulfide-linked structure fails to penetrate deeply, resulting in

loss of activity.

Visualization of Mechanism
The following diagram illustrates the "Redox-Dependent Activation" of Maximin 9.
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Caption: Redox-dependent activation pathway of Maximin 9. The peptide requires reduction to

the monomeric state to exert maximal antimicrobial effects.

Solid-Phase Peptide Synthesis (SPPS) Protocol[4]
[5]
To study Maximin 9, high-purity synthesis is required. The presence of Cysteine and

Methionine-sensitive residues requires specific scavengers during cleavage.

Synthesis Strategy
Method: Fmoc chemistry on Rink Amide Resin (to yield C-terminal amide).[3]

Scale: 0.1 mmol (standard research scale).

Resin: Rink Amide MBHA (Loading ~0.5 mmol/g).

Step-by-Step Methodology
Step 1: Resin Preparation[4][5][6]

Weigh 200 mg of Rink Amide resin.

Swell in DMF (Dimethylformamide) for 30 minutes.

Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x).

Step 2: Coupling Cycles (Iterative)
For each amino acid (AA):

Activation: Dissolve 4 eq. of Fmoc-AA-OH, 3.9 eq. of HCTU (activator), and 8 eq. of DIEA

(base) in DMF.

Coupling: Add activated mixture to resin. Shake for 45–60 minutes at room temperature.

Wash: Drain and wash with DMF (3x).
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Deprotection: Remove Fmoc group using 20% Piperidine/DMF.[5][7]

Note on Cys16: Use Fmoc-Cys(Trt)-OH. The Trityl (Trt) group is acid-labile and removed

during final cleavage.

Step 3: Cleavage & Side-Chain Deprotection
This is the most critical step to prevent oxidation of Cys16.

Wash resin with DCM (Dichloromethane) and dry under Nitrogen.

Cocktail Preparation: Prepare Reagent K (modified):

TFA (Trifluoroacetic acid): 92.5%

TIS (Triisopropylsilane): 2.5%[7]

H₂O (Water): 2.5%[7]

DODT (2,2'-(Ethylenedioxy)diethanethiol): 2.5% (Crucial for Cys protection; better than

EDT).

Reaction: Incubate resin with cocktail for 2–3 hours.

Precipitation: Filter filtrate into cold Diethyl Ether (-20°C). Centrifuge to pellet the peptide.

Step 4: Purification & Dimerization Control
Purification: RP-HPLC (C18 column). Gradient: Water/Acetonitrile with 0.1% TFA.

Handling: To maintain the Monomer, store lyophilized powder under Nitrogen. For assays,

dissolve in degassed buffer or add 1mM DTT.

To Form Dimer: Stir the peptide in Ammonium Bicarbonate buffer (pH 8.0) open to air for 24

hours.

Synthesis Workflow Diagram
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Caption: Fmoc-SPPS workflow for Maximin 9. DODT is used in the cleavage step to protect the

sulfhydryl group of Cysteine.

Therapeutic Potential & Toxicology
Antimicrobial Spectrum
Maximin 9 exhibits a specific activity profile, distinct from broad-spectrum antibiotics.

Mycoplasma: Highly effective (MIC ~30

M) in the presence of reducing agents.
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Bacteria: The dimer is generally inactive (MIC > 100

M) against E. coli and S. aureus. The monomer shows improved activity but is less potent
than Maximin 3.

Fungi: Moderate activity against Candida albicans.[8]

Hemolysis and Toxicity
A major advantage of Maximin 9 over other Bombina peptides (like Maximin H3) is its low

hemolytic activity.

Hemolysis: < 10% lysis of rabbit erythrocytes at 100

M.

Selectivity: High selectivity for prokaryotic membranes over eukaryotic cholesterol-rich

membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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